Cas no 50825-78-0 (Glyceryl 1-citrate 3-stearate)

Glyceryl 1-citrate 3-stearate structure
Glyceryl 1-citrate 3-stearate structure
Product Name:Glyceryl 1-citrate 3-stearate
CAS No:50825-78-0
MF:C27H48O10
MW:532.664030075073
CID:2668195
PubChem ID:10437086
Update Time:2025-04-21

Glyceryl 1-citrate 3-stearate Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-2-[2-(2-hydroxy-3-octadecanoyloxypropoxy)-2-oxoethyl]butanedioic acid
    • Citric acid 1-[2-hydroxy-3-(stearoyloxy)propyl] ester
    • Glyceryl alpha-stearate alpha-citrate
    • Glyceryl 1-citrate 3-stearate
    • UNII-VM47M7BGV7
    • VM47M7BGV7
    • 50825-78-0
    • DTXSID301009977
    • Q27292634
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(2-hydroxy-3-((1-oxooctadecyl)oxy)propyl) ester
    • SCHEMBL4652880
    • Inchi: 1S/C27H48O10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(31)36-20-22(28)21-37-25(32)19-27(35,26(33)34)18-23(29)30/h22,28,35H,2-21H2,1H3,(H,29,30)(H,33,34)
    • InChI Key: NKEQOUMMGPBKMM-UHFFFAOYSA-N
    • SMILES: O(CC(COC(CC(C(=O)O)(CC(=O)O)O)=O)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 532.32474772Da
  • Monoisotopic Mass: 532.32474772Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 27
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 168Ų
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